![molecular formula C14H10Cl2O2 B1396560 2-(4-Chlorobenzyloxy)benzoyl chloride CAS No. 886447-20-7](/img/structure/B1396560.png)
2-(4-Chlorobenzyloxy)benzoyl chloride
Overview
Description
Synthesis Analysis
The synthesis of similar compounds, such as 2-Chlorobenzoyl chloride, involves taking benzoic acid and thionyl chloride as raw materials, heating, stirring and performing backflow reaction . Another method involves the action of carbonyl chloride on benzene in the presence of anhydrous aluminium chloride .
Scientific Research Applications
Acylation of Azaindoles
Zhang et al. (2002) explored conditions for the attachment of acetyl chloride, benzoyl chloride, and chloromethyl oxalate to the 3-position of 4-, 5-, 6-, or 7-azaindoles. The best results were obtained using an excess of AlCl(3) in CH(2)Cl(2), followed by the addition of an acyl chloride at room temperature, demonstrating a method for functionalizing azaindoles which could potentially involve 2-(4-Chlorobenzyloxy)benzoyl chloride (Zhang et al., 2002).
Synthesis of Benzoxazinone Derivatives
Shariat and Abdollahi (2004) designed a new method to prepare benzoxazinone derivatives, specifically 2-(N-phthaloylmethyl)-4H-3,1-benzoxazin-4-one. The process involves the acyl chloride derivative N-phthaloylglycine reacting with anthranilic acid, followed by cyclization with cyanuric chloride. This synthesis route could be adaptable for this compound in creating novel benzoxazinone compounds (Shariat & Abdollahi, 2004).
Conversion to 3-Hydroxybenzo[b]selenophenes
Lisiak and Młochowski (2009) discussed the application of 2-(chloroseleno)benzoyl chloride in synthesizing benzizoselenazol-3(2H)-ones and benzo[b]selenophen-3(2H)-ones. They demonstrated the treatment of 2-acylbenzo[b]selenophen-3(2H)-ones with nitrogen nucleophiles, leading to the formation of 2-substituted 3-hydroxybenzo[b]selenophenes. This suggests a potential use for this compound in similar selenophene synthesis processes (Lisiak & Młochowski, 2009).
Polyesters Synthesis
Wooley et al. (1994) described a new procedure for preparing chloride ion-free 3,5-bis(trimethylsiloxy)benzoyl chloride, allowing for the reproducible preparation of hyper-branched aromatic polyesters with controllable molecular weights. While the study did not directly involve this compound, the methodology could be applicable in synthesizing polyesters using similar acyl chlorides (Wooley et al., 1994).
Iridium-catalyzed Reactions
Yasukawa et al. (2002) found that benzoyl chlorides react with dialkylacetylenes in the presence of an iridium catalyst, leading to the production of tetrasubstituted naphthalenes. This showcases the potential of this compound in iridium-catalyzed decarbonylation reactions to synthesize complex aromatic compounds (Yasukawa et al., 2002).
Safety and Hazards
properties
IUPAC Name |
2-[(4-chlorophenyl)methoxy]benzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O2/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)14(16)17/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HELMBLZDPJHZQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)Cl)OCC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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